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Compound of Interest

Compound Name: 2-Chloro-1-piperidin-1-yl-ethanone

Cat. No.: B073580 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of 2-Chloro-1-piperidin-1-yl-
ethanone (CAS No. 1440-60-4).

Frequently Asked Questions (FAQs)
Q1: What is 2-Chloro-1-piperidin-1-yl-ethanone and what are its primary hazards?

A1: 2-Chloro-1-piperidin-1-yl-ethanone, also known as 1-(chloroacetyl)piperidine, is a

chemical intermediate with the molecular formula C7H12ClNO.[1][2] It is classified as an irritant

and is harmful if swallowed.[2][3] Key hazard statements include H315 (Causes skin irritation),

H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[1]

Q2: What are the recommended storage conditions for 2-Chloro-1-piperidin-1-yl-ethanone?

A2: Proper storage is crucial to maintain the integrity of the compound. It should be stored in a

tightly sealed container in a cool, dry, and well-ventilated area. Some suppliers recommend

storage at 2-8°C, while others state ambient storage is acceptable.[1][4] Due to its nature as an

acyl chloride, it is sensitive to moisture and should be protected from it to prevent hydrolysis.[5]

[6]

Q3: Is 2-Chloro-1-piperidin-1-yl-ethanone sensitive to moisture?
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A3: Yes. As an acyl chloride, it reacts with water, which can lead to the formation of

hydrochloric acid.[5] This reactivity necessitates storage in a dry environment and careful

handling to avoid exposure to atmospheric moisture.[6][7] When handling, it is advisable to

work in a well-ventilated area, such as a fume hood.

Q4: What personal protective equipment (PPE) should be worn when handling this compound?

A4: When handling 2-Chloro-1-piperidin-1-yl-ethanone, appropriate personal protective

equipment should be used. This includes chemical-resistant gloves, safety goggles or a face

shield, and protective clothing to prevent skin and eye contact.[8]
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Observed Issue Potential Cause Recommended Action

Compound has a strong, acrid

smell upon opening.

Hydrolysis due to moisture

exposure.

Move the container to a fume

hood immediately. Ensure the

container was properly sealed.

For future use, consider

flushing the headspace with an

inert gas like nitrogen or argon

before sealing.[7]

Precipitate or solid formation in

the liquid.
Degradation or contamination.

Do not use the compound.

Contact your supplier for a

certificate of analysis for the

specific lot number. Dispose of

the material according to your

institution's hazardous waste

protocols.[9]

Inconsistent experimental

results.

Compound degradation

affecting purity.

Verify the purity of the

compound using an

appropriate analytical method

(e.g., NMR, GC-MS). If

degradation is suspected, it is

recommended to use a fresh,

unopened bottle of the

compound.

Discoloration of the compound

(e.g., darkening).
Exposure to light or impurities.

Store the compound in a dark

or amber-colored vial to protect

it from light. If discoloration is

significant, the purity may be

compromised, and a fresh

sample should be used.

Stability Data Summary
While specific quantitative stability data for 2-Chloro-1-piperidin-1-yl-ethanone is not readily

available in the public domain, the stability of acyl chlorides as a class is well-understood. The
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primary degradation pathway is hydrolysis.

Condition Effect on Stability Recommendation

Presence of Water/Moisture

Rapid hydrolysis to the

corresponding carboxylic acid

and HCl.[5]

Store in a desiccator or glove

box. Handle under inert

atmosphere if possible.[6][7]

Elevated Temperature May accelerate degradation.
Store in a cool place. Some

suppliers recommend 2-8°C.[4]

Exposure to Light

Potential for photodegradation

(though less common than

hydrolysis for this class).

Store in an amber or opaque

container.

Presence of Alcohols/Amines
Reacts violently to form esters

or amides, respectively.[5]

Store away from alcohols,

amines, and strong bases.[9]

Experimental Protocols
Protocol: Qualitative Assessment of Compound Stability
This protocol provides a basic method to check for significant degradation of 2-Chloro-1-
piperidin-1-yl-ethanone via hydrolysis.

Objective: To detect the presence of significant hydrochloric acid, a byproduct of hydrolysis.

Materials:

Sample of 2-Chloro-1-piperidin-1-yl-ethanone

pH indicator strips or a calibrated pH meter

Deionized water

Small, clean glass vial

Procedure:
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In a well-ventilated fume hood, carefully add 1-2 drops of 2-Chloro-1-piperidin-1-yl-
ethanone to a vial containing 1 mL of deionized water.

Gently swirl the vial to mix.

Use a pH indicator strip or a pH meter to measure the pH of the aqueous solution.

Interpretation: A significantly acidic pH (pH < 3) indicates the presence of hydrochloric acid,

suggesting that the compound has undergone hydrolysis. This test is best used to compare a

suspect sample to a new, unopened sample.

Visualizations
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Troubleshooting Flowchart for 2-Chloro-1-piperidin-1-yl-ethanone

Inconsistent Experimental 
Results Observed

Is compound purity 
suspected?

Perform QC analysis 
(e.g., NMR, GC-MS)

Yes

Review experimental 
protocol for other errors

No

Was the compound stored 
correctly? (cool, dry, sealed)

Use a fresh, unopened 
bottle of the compound

No Yes

Purity is acceptable

Purity is low

Dispose of suspect compound 
per safety guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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